2-chloro-N-methyl-N-(2-methylphenyl)acetamide

• IUPAC Name: 2-chloro-N-methyl-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C10H12ClNO/c1-8-5-3-4-6-9(8)12(2)10(13)7-11/h3-6H,7H2,1-2H3
• InChI Key: KOXBWXPIUCRXJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N(C)C(=O)CCl
• Molecular Formula: C10H12ClNO
• Molecular Weight: 197.66 g/mol

Description

2-chloro-N-methyl-N-(2-methylphenyl)acetamide, also known as Clonitazene, is a synthetic opioid that was first synthesized in the 1950s. It is a potent analgesic, which means it can relieve pain, and has been used in scientific research to study the opioid receptor system.

Mechanism of Action

2-chloro-N-methyl-N-(2-methylphenyl)acetamide works by binding to opioid receptors in the brain and spinal cord. When it binds to these receptors, it activates a series of biochemical reactions that ultimately result in the reduction of pain. This compound also activates the reward pathway in the brain, which is responsible for feelings of pleasure and euphoria.
Biochemical and Physiological Effects
This compound has a number of biochemical and physiological effects. It is a potent analgesic, which means it can relieve pain. It also produces feelings of pleasure and euphoria, which can lead to addiction. This compound can cause respiratory depression, which can be fatal in high doses. It can also cause constipation, nausea, and vomiting.

Advantages and Limitations for Lab Experiments

2-chloro-N-methyl-N-(2-methylphenyl)acetamide has a number of advantages for lab experiments. It is a potent analgesic, which means it can be used to study the opioid receptor system and pain relief. It also produces feelings of pleasure and euphoria, which can be used to study addiction. However, this compound has some limitations for lab experiments. It can cause respiratory depression, which can be difficult to control in animal studies. It can also be difficult to administer in precise doses.

Future Directions

There are a number of future directions for research on 2-chloro-N-methyl-N-(2-methylphenyl)acetamide. One area of interest is the development of new opioid analgesics that have fewer side effects and lower potential for addiction. Another area of interest is the study of the opioid receptor system and its role in pain relief and addiction. Finally, there is a need for more research on the long-term effects of opioid use, including the potential for addiction and overdose.
Conclusion
In conclusion, this compound is a synthetic opioid that has been used in scientific research to study the opioid receptor system. It is a potent analgesic that can relieve pain and produce feelings of pleasure and euphoria. This compound has advantages and limitations for lab experiments, and there are a number of future directions for research on this compound.

Synthesis Methods

The synthesis of 2-chloro-N-methyl-N-(2-methylphenyl)acetamide involves the reaction of 2-methylphenylacetic acid with thionyl chloride to form 2-methylphenylacetyl chloride. The resulting compound is then reacted with N-methylmorpholine to form 2-methylphenylaceto-N-methylmorpholine. Finally, the addition of hydrogen chloride and sodium nitrite to this compound produces this compound.

Scientific Research Applications

2-chloro-N-methyl-N-(2-methylphenyl)acetamide has been used in scientific research to study the opioid receptor system. It has been found to have a high affinity for the mu-opioid receptor, which is the primary receptor responsible for pain relief. This compound has also been used to study the effects of opioids on the central nervous system and to investigate the potential for opioid addiction.